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Compound of Interest

Compound Name: Methyl arachidate

Cat. No.: B153888 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Methyl Arachidate

Introduction
Methyl arachidate, also known as methyl eicosanoate, is the methyl ester of arachidic acid, a

saturated fatty acid with a 20-carbon backbone.[1][2] It belongs to the class of compounds

known as fatty acid methyl esters (FAMEs).[3] This document provides a comprehensive

overview of its physical and chemical properties, experimental protocols for its analysis, and

relevant chemical relationships. It is intended for researchers, scientists, and professionals in

the fields of chemistry, biochemistry, and drug development.

Physical and Chemical Properties
Methyl arachidate is a white, wax-like crystalline solid at room temperature.[3] It is soluble in

hot alcohol and ether but sparingly soluble or insoluble in water.[2][3][4]

Quantitative Data Summary
The key physical and chemical properties of methyl arachidate are summarized in the table

below.
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Property Value Source(s)

Molecular Formula C21H42O2 [2][5]

Molecular Weight
326.56 g/mol (also reported as

326.60 g/mol )
[2][5][6]

CAS Number 1120-28-1 [2]

Melting Point 45 - 48 °C [2][7]

Boiling Point 215 - 216 °C at 10 mmHg [2][7]

Density 0.8633 g/cm³ at 20 °C [2]

Refractive Index 1.4317 [2]

Flash Point 113 °C (235.4 °F) - closed cup [7]

Storage Temperature -20°C [2][7]

Topological Polar Surface Area 26.3 Å² [5]

InChI Key
QGBRLVONZXHAKJ-

UHFFFAOYSA-N
[2][7]

Experimental Protocols
The preparation and analysis of methyl arachidate typically follow standard procedures for

fatty acid methyl esters (FAMEs). These methods are crucial for quality control, compositional

analysis of fats and oils, and biodiesel research.[8][9]

Preparation of Methyl Arachidate (Esterification)
Methyl arachidate is commonly prepared by the esterification of arachidic acid or the

transesterification of triglycerides containing arachidic acid residues. Acid-catalyzed

esterification is a widely used method.

Protocol: Acid-Catalyzed Esterification of Arachidic Acid

Reagent Preparation (Methanolic HCl): A solution of approximately 1.2% to 2 M anhydrous

methanolic hydrochloride is prepared. This can be achieved by carefully adding acetyl
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chloride to anhydrous methanol.[10] For instance, 2 mL of acetyl chloride is slowly added to

18 mL of methanol to produce an approximately 2 M solution. This process is highly

exothermic and requires caution.

Reaction Mixture: A known quantity of arachidic acid (or an oil containing it) is mixed with the

methanolic HCl reagent in a reaction vial. Toluene may be added to improve the solubility of

lipids.[10]

Incubation: The sealed vial is heated to facilitate the reaction. Common conditions include

heating at 80°C for 20 minutes or incubating at 45°C overnight.[10]

Extraction: After the reaction mixture has cooled to room temperature, the FAMEs (including

methyl arachidate) are extracted. This is typically done by adding a nonpolar solvent, such

as heptane or hexane, and water. The mixture is vortexed, and the layers are allowed to

separate.

Isolation: The upper organic layer, containing the FAMEs, is carefully transferred to a clean

vial. This solution can then be concentrated or directly used for analysis.

Analytical Characterization
Gas chromatography is the primary technique for the analysis of FAMEs due to their volatility

and thermal stability.[8][9]

Protocol: Gas Chromatography-Flame Ionization Detection (GC-FID) Analysis

Sample Preparation: The extracted FAME sample (from Protocol 2.1) is diluted to an

appropriate concentration (e.g., 50 ng/µL) in a suitable solvent like iso-octane.[11]

Instrumentation: A gas chromatograph equipped with a capillary column and a Flame

Ionization Detector (FID) is used.

Column: A polar capillary column, such as one with a Carbowax-type (polyethylene glycol)

stationary phase (e.g., FAMEWAX), is typically employed for separating saturated and

unsaturated FAMEs.[8][11]

Carrier Gas: Hydrogen or Helium is used as the carrier gas at a constant flow rate (e.g.,

1.0 mL/min).[11]
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GC Conditions:

Injector Temperature: Set to a high temperature, such as 250°C, to ensure rapid

volatilization of the sample.[11]

Oven Temperature Program: A temperature gradient is used to separate the FAMEs based

on their boiling points. A typical program might start at 120°C, hold for a few seconds, and

then ramp up to 250°C.[11]

Detector Temperature: The FID is typically maintained at a temperature higher than the

final oven temperature (e.g., 250°C).

Injection: A small volume (e.g., 1 µL) of the prepared sample is injected into the GC system,

often using a split injection mode to avoid column overload.[11]

Data Analysis: The retention time of the peak corresponding to methyl arachidate is

compared with that of a certified reference standard to confirm its identity. Quantification is

achieved by comparing the peak area with a calibration curve generated from standards of

known concentrations.

Spectroscopic Data:

Mass Spectrometry (MS): In GC-MS analysis, methyl arachidate can be identified by its

characteristic mass spectrum, often showing a molecular ion peak and specific

fragmentation patterns.[12][13]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR provide structural

confirmation of the methyl ester.[14]

Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of the ester functional

group.[14]

Visualizations
Logical Relationship: Synthesis of Methyl Arachidate
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Caption: Fischer esterification of arachidic acid to form methyl arachidate.

Experimental Workflow: FAME Analysis by GC-MS
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Caption: General workflow for the analysis of fatty acid methyl esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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